molecular formula C23H15BrN4O3 B2764354 4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-methoxyphenyl)phthalazin-1(2H)-one CAS No. 1291872-32-6

4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-methoxyphenyl)phthalazin-1(2H)-one

Cat. No. B2764354
CAS RN: 1291872-32-6
M. Wt: 475.302
InChI Key: JFBXOIGLDLZFLA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-methoxyphenyl)phthalazin-1(2H)-one is a useful research compound. Its molecular formula is C23H15BrN4O3 and its molecular weight is 475.302. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Structure and Theoretical Analysis

Research has shown that similar compounds exhibit interesting structural properties and have been subject to Hirshfeld surface analysis and density functional theory (DFT) calculations to understand their reactive sites and intermolecular interactions. These studies contribute to the field of crystallography and computational chemistry, aiding in the design of materials with specific electronic and structural characteristics (Kumara et al., 2017).

Antimicrobial Activity

Derivatives of the compound have been synthesized and evaluated for their antimicrobial properties. These studies are crucial in the search for new antimicrobial agents amidst growing antibiotic resistance. The compounds have shown varying degrees of activity against different bacterial and fungal strains, indicating potential as novel antimicrobial agents (El-hashash et al., 2012).

Photodynamic Therapy for Cancer

Certain derivatives exhibit properties making them suitable for photodynamic therapy applications, such as high singlet oxygen quantum yields. These features are essential for the treatment of cancer, as they allow for targeted destruction of cancer cells while minimizing damage to surrounding healthy tissue (Pişkin et al., 2020).

Antioxidant Activity

Some oxadiazole derivatives have been screened for their antioxidant activity, demonstrating the potential to scavenge free radicals. This property is valuable in the development of compounds that can mitigate oxidative stress, a factor in many chronic diseases (Mallesha et al., 2014).

Nonlinear Optical Materials

The synthesis and characterization of derivatives have also contributed to the development of materials with nonlinear optical properties. These materials are essential for applications in optoelectronics and photonics, such as optical limiting, which protects sensitive optical components from damage by intense light beams (Chandrakantha et al., 2011).

properties

IUPAC Name

4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-methoxyphenyl)phthalazin-1-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H15BrN4O3/c1-30-17-11-9-16(10-12-17)28-23(29)19-8-3-2-7-18(19)20(26-28)22-25-21(27-31-22)14-5-4-6-15(24)13-14/h2-13H,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JFBXOIGLDLZFLA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C=C1)N2C(=O)C3=CC=CC=C3C(=N2)C4=NC(=NO4)C5=CC(=CC=C5)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H15BrN4O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

475.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.